Cas no 1806329-49-6 (Ethyl 6-cyano-3-methyl-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 6-cyano-3-methyl-2-(trifluoromethyl)phenylacetate
• CAS No: 1806329-49-6
• MF: C₁₃H₁₂F₃NO₂
• MW: 271.235094070435
• CID: 5006307
• Update Time: 2025-11-01

Ethyl 6-cyano-3-methyl-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-methyl-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H12F3NO2/c1-3-19-11(18)6-10-9(7-17)5-4-8(2)12(10)13(14,15)16/h4-5H,3,6H2,1-2H3
• InChI Key： ZPEGZZBFSPTSFL-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC=C(C#N)C=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-cyano-3-methyl-2-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 6-cyano-3-methyl-2-(trifluoromethyl)phenylacetate (CAS No. 1806329-49-6)

Ethyl 6-cyano-3-methyl-2-(trifluoromethyl)phenylacetate (CAS No. 1806329-49-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano and trifluoromethyl functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery and crop protection agents, aligning with the growing demand for innovative solutions in these fields.

The molecular structure of Ethyl 6-cyano-3-methyl-2-(trifluoromethyl)phenylacetate features a phenyl ring substituted with a cyano group at the 6-position, a methyl group at the 3-position, and a trifluoromethyl group at the 2-position. The presence of these electron-withdrawing groups enhances the compound's reactivity, making it a versatile intermediate in organic synthesis. Its ethyl ester moiety further contributes to its solubility and stability, which are critical for laboratory and industrial applications.

In recent years, the compound has been linked to advancements in precision medicine and sustainable agriculture, two areas dominating scientific discourse. For instance, its structural motifs are being investigated for their role in designing small-molecule inhibitors targeting specific enzymes or receptors. Similarly, agrochemical researchers are evaluating its derivatives for pest resistance and herbicidal activity, addressing global challenges like food security and climate resilience.

From a synthetic chemistry perspective, Ethyl 6-cyano-3-methyl-2-(trifluoromethyl)phenylacetate is often prepared via Pd-catalyzed cross-coupling or nucleophilic aromatic substitution reactions. These methods are favored for their efficiency and scalability, meeting the needs of both academic and industrial laboratories. The compound's CAS No. 1806329-49-6 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as hazardous under current regulations, proper laboratory practices such as ventilation and personal protective equipment (PPE) are recommended. Its stability under standard conditions makes it suitable for long-term storage, though precautions should be taken to avoid moisture and light exposure to preserve its integrity.

The commercial availability of Ethyl 6-cyano-3-methyl-2-(trifluoromethyl)phenylacetate has expanded due to rising demand from contract research organizations (CROs) and material science ventures. Suppliers often provide technical data sheets (TDS) and certificates of analysis (CoA) to ensure quality control, which is essential for reproducibility in research. Pricing trends indicate a steady market, driven by its niche applications and limited competition.

Looking ahead, the compound's potential in green chemistry initiatives is noteworthy. Researchers are exploring solvent-free or low-waste synthetic routes to align with ESG (Environmental, Social, and Governance) goals. Such innovations could further elevate its profile in both academic and industrial settings, reinforcing its role as a high-value chemical intermediate.

In summary, Ethyl 6-cyano-3-methyl-2-(trifluoromethyl)phenylacetate (CAS No. 1806329-49-6) represents a convergence of versatility and applicability in modern chemistry. Its relevance to life sciences and agrochemical innovation underscores its importance, while ongoing research continues to uncover new possibilities for this multifaceted compound.